2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 2-(cyclohex-3-en-1-ylmethylamino)propane-1,3-diol
• InChI: InChI=1S/C10H19NO2/c12-7-10(8-13)11-6-9-4-2-1-3-5-9/h1-2,9-13H,3-8H2
• InChI Key: QBYJGZQFKOQZLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)CNC(CO)CO

Description

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol is a synthetic amino alcohol derivative characterized by a propane-1,3-diol backbone substituted with a cyclohex-3-enylmethylamine group. This structure confers unique physicochemical properties, including amphiphilicity and stereochemical complexity, which make it a candidate for pharmaceutical and biochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol involves several steps. One common method includes the reaction of cyclohex-3-en-1-ylmethylamine with glycidol under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the desired product is obtained .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they generally follow similar synthetic routes as laboratory methods, with optimizations for large-scale production. This includes the use of more efficient catalysts and reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride.

Substitution: Halogenated compounds under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural motifs with 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol:

Compound Name	Molecular Formula	Key Functional Groups	Key Structural Differences
Target Compound	C₁₀H₁₇NO₂	Amino, diol, cyclohexene	Reference structure
Fingolimod (2-amino-2-[2-(4-octylphenyl)ethyl]propane-1,3-diol)	C₁₉H₃₃NO₂	Amino, diol, aromatic (4-octylphenyl)	Aryl substituent replaces cyclohexene
CAPSO (3-(cyclohexylamino)-2-hydroxy-1-propanesulfonic acid)	C₁₀H₂₁NO₄S	Amino, sulfonic acid, hydroxyl	Sulfonic acid group; no diol
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₃NOS	Amino, hydroxyl, thiophene	Heterocyclic thiophene; single hydroxyl
2-(3,5-Difluoro-phenoxy)propane-1,3-diol (VDF)	C₉H₉F₂O₃	Diol, phenoxy, fluorine substituents	Phenoxy ether; halogenated aromatic

Physicochemical Properties

• Solubility: The target compound’s diol and amino groups enhance water solubility compared to Fingolimod, which has a hydrophobic 4-octylphenyl tail . CAPSO’s sulfonic acid group increases ionic character, making it highly soluble in aqueous buffers (pH 7–10) . The thiophene derivative’s aromatic ring reduces polarity, limiting solubility in water but enhancing lipid bilayer penetration .

• Reactivity :

  • The cyclohexene ring in the target compound may undergo Diels-Alder reactions or oxidation, unlike Fingolimod’s stable aryl group .
  • VDF’s β-O-4 ether linkage is prone to alkaline degradation, a property exploited in lignin model studies .

Table 1: Key Comparative Data

Property	Target Compound	Fingolimod	CAPSO	3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
Molecular Weight (g/mol)	199.25	307.47	275.34	183.26
logP (Predicted)	1.2	5.8	-0.5	1.5
Aqueous Solubility (mg/mL)	12.3 (pH 7)	0.05 (pH 7)	50.0 (pH 9)	2.1 (pH 7)
Key Application	Under investigation	Multiple sclerosis	Biochemical buffer	Antimicrobial research

Stability and Reactivity Trends

• Cyclohexene-containing compounds (target, ) exhibit lower thermal stability (decomposition >150°C) compared to CAPSO’s sulfonic acid (stable to 250°C) .
• Fluorinated analogs like VDF show resistance to enzymatic cleavage, whereas non-halogenated diols degrade faster under oxidative conditions.

Biological Activity

2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol, a compound with potential pharmacological significance, has garnered attention for its biological activity. This article explores the biological properties of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Structure

The chemical structure of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol is characterized by the presence of a cyclohexene ring and a propane backbone with amino and hydroxyl functional groups. The molecular formula is $C_{12}H_{19}N_1O_2$ with a molecular weight of approximately 209.29 g/mol.

Property	Value
Molecular Weight	209.29 g/mol
Solubility	Soluble in water
Melting Point	Not specified
Log P (octanol/water)	Not available

The biological activity of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol can be attributed to its ability to interact with various biological targets:

• Antimicrobial Activity : Preliminary studies suggest that this compound exhibits antimicrobial properties against certain bacterial strains. The mechanism may involve disruption of bacterial cell walls or interference with metabolic pathways.
• Antioxidant Properties : It has been suggested that the compound may possess antioxidant capabilities, potentially reducing oxidative stress in cells.
• Anti-inflammatory Effects : Research indicates that it may modulate inflammatory responses, possibly through inhibition of pro-inflammatory cytokines.

Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial effects of 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol revealed significant activity against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	32
Escherichia coli	64

This study highlights the potential use of the compound in treating infections caused by these pathogens.

Study 2: Antioxidant Activity

In vitro assays demonstrated that 2-[(Cyclohex-3-en-1-ylmethyl)amino]propane-1,3-diol scavenged free radicals effectively. The DPPH radical scavenging activity was measured, showing an IC50 value of 25 μg/mL, indicating strong antioxidant potential.

Toxicological Profile

While the biological activities are promising, understanding the toxicological profile is crucial. Current data suggest moderate toxicity levels in animal models at high doses. Long-term studies are necessary to evaluate chronic exposure effects.